N-{4-[(anilinocarbonothioyl)amino]phenyl}propanamide

• IUPAC Name: N-[4-(phenylcarbamothioylamino)phenyl]propanamide
• InChI: InChI=1S/C16H17N3OS/c1-2-15(20)17-13-8-10-14(11-9-13)19-16(21)18-12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,17,20)(H2,18,19,21)
• InChI Key: UTOYRJAUDHGTQY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol

Description

N-{4-[(anilinocarbonothioyl)amino]phenyl}propanamide, commonly known as ANCCA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. ANCCA is a synthetic compound that is structurally similar to certain natural compounds found in the body.

Mechanism of Action

ANCCA exerts its therapeutic effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. ANCCA has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
ANCCA has been shown to have a low toxicity profile and does not cause significant side effects in animal models. ANCCA has been shown to have a high affinity for certain receptors in the brain and may have a role in modulating the activity of these receptors.

Advantages and Limitations for Lab Experiments

ANCCA has several advantages for lab experiments, including its high purity and low toxicity profile. However, ANCCA is a synthetic compound and may not accurately reflect the activity of natural compounds found in the body. Additionally, ANCCA may have limited solubility in certain solvents, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of ANCCA. One potential direction is the further optimization of the synthesis method to achieve even higher yields and purity. Another potential direction is the study of ANCCA in combination with other therapeutic agents to enhance its efficacy. Additionally, the study of ANCCA in animal models of neurodegenerative diseases may provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of ANCCA involves the reaction between aniline and carbon disulfide to form anilinocarbonothioyl isothiocyanate. This intermediate is then reacted with 4-aminophenylpropanoic acid to form ANCCA. The synthesis of ANCCA has been optimized to achieve high yields and purity.

Scientific Research Applications

ANCCA has been studied for its potential therapeutic applications in cancer treatment. ANCCA has been shown to inhibit the growth of cancer cells in vitro and in vivo. ANCCA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.